Cas no 75841-31-5 (2-methyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-methyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole
• CAS No: 75841-31-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5724205
• PubChem ID: 135778969
• Update Time: 2023-10-26

2-methyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS006354246
• F2197-0196
• 75841-31-5
• 2-methyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-methyl-5-(1H-pyrrol-2-yl)-

• Inchi： 1S/C7H7N3O/c1-5-9-10-7(11-5)6-3-2-4-8-6/h2-4,8H,1H3
• InChI Key： KZAXTCPTSCNFCL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2)=NN=C1C

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų